Cas no 651769-12-9 (Benzoic acid, 4-(1H-tetrazol-5-yl)-, phenylmethyl ester)

• Product name: Benzoic acid, 4-(1H-tetrazol-5-yl)-, phenylmethyl ester
• CAS No: 651769-12-9
• MF: C₁₅H₁₂N₄O₂
• MW: 280.28138256073
• CID: 403336
• PubChem ID: 23540991

Benzoic acid, 4-(1H-tetrazol-5-yl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1H-tetrazol-5-yl)-, phenylmethyl ester
• benzyl 4-(2H-tetrazol-5-yl)benzoate
• 651769-12-9
• DTXSID80634842

• Inchi： InChI=1S/C15H12N4O2/c20-15(21-10-11-4-2-1-3-5-11)13-8-6-12(7-9-13)14-16-18-19-17-14/h1-9H,10H2,(H,16,17,18,19)
• InChI Key： KWUMCEPDXUKFMZ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC(=O)C2=CC=C(C=C2)C3=NNN=N3

Computed Properties

• Exact Mass: 280.09616
• Monoisotopic Mass: 280.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 80.76